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Compound of Interest

Compound Name: Cobalt(3+);trinitrate

Cat. No.: B093377

An In-depth Technical Guide to Cobalt(lll) Nitrate

This guide provides a comprehensive overview of cobalt(lll) nitrate, focusing on its chemical
formula, molecular structure, physicochemical properties, and key experimental protocols. The
information is tailored for researchers, scientists, and professionals in drug development and
materials science who require detailed technical data.

Chemical Formula and Molecular Structure

Cobalt(lll) nitrate is an inorganic compound with the chemical formula Co(NOs)s.[1] It is a
coordination complex where the central cobalt atom is in the +3 oxidation state.

The molecule adopts a distorted octahedral geometry.[1] This arrangement is achieved through
the coordination of three bidentate nitrate ligands to the central cobalt ion. Each nitrate ligand
binds to the cobalt atom through two oxygen atoms. This coordination results in a molecule
with Ds symmetry, making it chiral. The compound is diamagnetic and appears as a green solid
that can be sublimed at ambient temperatures.[1] The structural integrity, particularly the six-
coordinate molecular unit, is maintained when dissolved in solvents like carbon tetrachloride.[2]

Key structural parameters include Co-O bond lengths of approximately 190 pm and O-Co-O
angles within the same chelating nitrate group of about 68 degrees.[1]

Physicochemical Properties
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The quantitative properties of cobalt(lll) nitrate are summarized in the table below, providing a
clear reference for experimental and theoretical applications.

Property Value Reference(s)
Chemical Formula Co(NOs3)s [1]
Molar Mass 244.96 g/mol [1]
Appearance Gr(.een, hygroscopic, crystalline o
solid
Density 2.49 g/cm?3 [1]
Solubility in Water 5.07 g/100 mL [1]
Magnetic Properties Diamagnetic [1]
CAS Number 15520-84-0 [1]
Crystal Structure Cubic [1]

Experimental Protocols
Synthesis of Anhydrous Cobalt(lll) Nitrate

The primary method for preparing anhydrous cobalt(lIl) nitrate involves the reaction of
cobalt(ll) fluoride with dinitrogen pentoxide.[2]

Methodology:

o Reactants: Cobalt(lll) fluoride (CoFs) and dinitrogen pentoxide (N20s) are required as
starting materials.

e Reaction: The reaction is carried out in a controlled environment to prevent exposure to
moisture, given the hygroscopic nature of the product.

o Equation: CoFs + 3N20s — Co(NOs)s + 3FNO2z (Note: The exact stoichiometry and reaction
byproducts may vary).
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« Product Isolation: The resulting green solid, cobalt(lll) nitrate, is isolated from the reaction
mixture.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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